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Compound of Interest

Compound Name: Guaifenesin

Cat. No.: B1672422

Introduction

Guaifenesin, chemically known as 3-(2-methoxyphenoxy)propane-1,2-diol, is a widely utilized
expectorant in pharmaceutical formulations designed to relieve chest congestion and coughs
associated with the common cold, bronchitis, and other respiratory ailments.[1][2][3] Its primary
function is to increase the volume and reduce the viscosity of secretions in the trachea and
bronchi, thereby facilitating their removal through ciliary action and coughing.[1][3][4] This
technical guide provides a comprehensive overview of the fundamental chemical and physical
properties of pure guaifenesin, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties

The core identifying and physical characteristics of guaifenesin are summarized in the tables
below. These values represent a consolidation of data from various analytical sources.

Table 1: General Chemical Properties of Guaifenesin
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Property Value References
3-(2-

IUPAC Name methoxyphenoxy)propane- [5][6]
1,2-diol

CAS Number 93-14-1 [71[8][9]

Molecular Formula C10H1404 [L1107181191

Molecular Weight 198.22 g/mol [L15117118]

Appearance White to off-white crystalline OIAI2]
powder

Odor Slight, characteristic odor [71[10]

| Taste | Slightly bitter, aromatic taste |[1][5][6][8] |
Table 2: Physicochemical Properties of Guaifenesin

Property Value References

Melting Point 77-81 °C [71[9][11]

Boiling Point 215 °C at 19 mmHg (2.53 kPa)  [7][8][11]

Density 1.18-1.20 g/cm3 (estimate) [21[719]

pKa (acidic) 13.53-13.62 (Predicted) [71[10][12][13]

LogP (Octanol/Water) 1.39 [51[7][14][15]

Polar Surface Area 58.92 A2 [13]

Hydrogen Bond Donors 2 [51[13]

Hydrogen Bond Acceptors 4 [5][13]

| Rotatable Bonds | 5 |[13] |

Table 3: Solubility Profile of Guaifenesin
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Solvent Solubility References
Water (25 °C) 2;33;0 mL (Sparingly [7][10][11][12]
Hot Water Much more soluble [6]
Ethanol Freely soluble (~100 mg/mL) [1][6][12][16]
DMSO ~30 mg/mL [17]
Methanol Soluble [12]
Chloroform Soluble (1161718l
Glycerol Soluble (11617181
Propylene Glycol Soluble [1][6]
N,N-Dimethylformamide Soluble [11el1r71sl
Benzene Moderately to easily soluble (116171181

| Petroleum Ether | Practically insoluble |[1][6][7][8] |

Table 4: Spectroscopic Data for Guaifenesin
Technique Key Data Points References
UV-Vis (in Methanol) :“:ax “2zanmand =274 o elelzo]
Mass Spectrometry (MS) Intense m/z peaks: 109, 124, [10]

198

'H NMR Spectra available in various P24

deuterated solvents

| Infrared (IR) | Sadtler Ref. No. 10626 [[10] |

Table 5: Crystallographic Data for Guaifenesin
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Parameter Value References
Crystal System Orthorhombic [25][26]
Space Group P212121 [25][26]
, , _ a=7.657 A, b=25670A,c=
Unit Cell Dimensions [26]
4.980 A
Unit Cell Volume 978.79 A3 [26]

| Molecules per Unit Cell (2) | 4 |[26] |

Mechanism of Action

The expectorant effect of guaifenesin is not mediated by systemic absorption but rather by a
reflex stimulation of the gastrointestinal tract.[27] Upon oral administration, the drug is believed
to stimulate gastric mucosa receptors, which in turn initiates a vagal reflex. This reflex action
leads to parasympathetic stimulation of bronchial glands, resulting in an increased volume of
lower-viscosity respiratory secretions.[7][27] This process thins and loosens phlegm, making it
easier to clear from the airways via mucociliary action and productive coughing.[1][3]
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Caption: Proposed reflex-mediated mechanism of action for guaifenesin.
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Experimental Protocols

Detailed methodologies are crucial for the accurate characterization and quality control of
guaifenesin. Below are summaries of key experimental protocols.

Synthesis of Guaifenesin

A common laboratory and industrial synthesis involves the reaction of o-methoxyphenol with
glycidol.[8]

e Reactants: o-methoxyphenol, glycidol.
o Catalyst: Pyridine.

o Procedure: A mixture of the reactants and catalyst is warmed to approximately 95°C, at
which point a vigorous exothermic reaction occurs. The temperature is controlled to not
exceed 110°C. After the initial reaction subsides, the mixture is heated for an additional hour.
The product is then isolated via distillation under reduced pressure.

 Purification: The distilled product, which crystallizes upon cooling, is recrystallized from
benzene to yield pure guaifenesin.[8]
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Reaction Conditions

é Reactants ) Pyridine (catalyst)
~~~~~~~~ A
0-Methoxyphenol =TT ;
—————————————————————————————— uaifenesin

e

J

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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